Cas no 3868-36-8 (8-(Benzyloxy)guanosine)
8-(Benzyloxy)guanosine is a modified nucleoside derivative in which a benzyloxy group is introduced at the 8-position of the guanosine base. This structural modification enhances its utility in nucleoside chemistry and biochemical research, particularly in studying nucleic acid interactions and enzyme mechanisms. The benzyloxy group provides steric and electronic effects that can influence base-pairing properties, making it valuable for probing DNA/RNA structure-function relationships. Additionally, its synthetic versatility allows for further functionalization, enabling applications in oligonucleotide synthesis and medicinal chemistry. The compound is characterized by high purity and stability, ensuring reliable performance in experimental settings. Its unique properties make it a useful tool for advancing research in molecular biology and chemical biology.
8-(Benzyloxy)guanosine structure
Product Name:8-(Benzyloxy)guanosine
CAS No:3868-36-8
MF:C17H19N5O6
MW:389.362663507462
CID:44548
PubChem ID:135742140
Update Time:2025-10-19
8-(Benzyloxy)guanosine Chemical and Physical Properties
Names and Identifiers
-
- 8-Benzyloxyguanosine
- 8-(Benzyloxy)guanosine
- 8-Benzyloxy-guanosin
- Guanosine,8-(benzyloxy)- (7CI,8CI)
- NSC 90391
- 2-Amino-8-(benzyloxy)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
- 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-phenylmethoxy-3H-purin-6-one
- 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-phenylmethoxy-1H-purin-6-one
- SCHEMBL489119
- AC-32341
- 2-amino-8-(benzyloxy)-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one
- 3868-36-8
- 2-amino-8-(benzyloxy)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
- 8-(Phenylmethoxy)guanosine; NSC 90391
-
- MDL： MFCD00707867
- Inchi： 1S/C17H19N5O6/c18-16-20-13-10(14(26)21-16)19-17(27-7-8-4-2-1-3-5-8)22(13)15-12(25)11(24)9(6-23)28-15/h1-5,9,11-12,15,23-25H,6-7H2,(H3,18,20,21,26)/t9-,11-,12-,15-/m1/s1
- InChI Key： RNSGUQLXDMZREX-SDBHATRESA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(=NC2C(NC(N)=NC1=2)=O)OCC1C=CC=CC=1)O)O
Computed Properties
- Exact Mass: 389.13400
- Monoisotopic Mass: 389.13353334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 164Ų
Experimental Properties
- Melting Point: >190°C (dec.)
- Solubility: DMSO (Slightly)
- PSA: 168.74000
- LogP: -0.52650
8-(Benzyloxy)guanosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B286780-10mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 10mg |
$ 52.00 | 2023-04-18 | ||
| TRC | B286780-50 mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 50mg |
$ 90.00 | 2022-01-12 | ||
| TRC | B286780-100 mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 100MG |
$ 140.00 | 2022-01-12 | ||
| TRC | B286780-250 mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 250MG |
$ 325.00 | 2022-01-12 | ||
| TRC | B286780-500 mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 500MG |
$ 545.00 | 2022-01-12 | ||
| TRC | B286780-1 g |
8-(Benzyloxy)guanosine |
3868-36-8 | 1g |
$ 820.00 | 2022-01-12 | ||
| TRC | B286780-50mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 50mg |
$ 104.00 | 2023-04-18 | ||
| TRC | B286780-100mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 100mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B286780-250mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 250mg |
$ 374.00 | 2023-04-18 | ||
| TRC | B286780-500mg |
8-(Benzyloxy)guanosine |
3868-36-8 | 500mg |
$ 626.00 | 2023-04-18 |
8-(Benzyloxy)guanosine Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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